Cas no 116753-55-0 (4-(3-Aminopropoxy)benzonitrile)

• Product Name: 4-(3-Aminopropoxy)benzonitrile
• CAS No: 116753-55-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD16495890
• CID: 1056303
• PubChem ID: 14025826
• Update Time: 2025-11-01

4-(3-Aminopropoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Aminopropoxy)benzonitrile
• AB1001081
• ACMC-20dli0
• AGN-PC-00061I
• Benzonitrile, 4-(3-aminopropoxy)-
• CTK0G0402
• PubChem19184
• SureCN1715325
• AC3063
• GGQULJYGPHOTSA-UHFFFAOYSA-N
• 4-(3-Aminopropoxy)benzonitrile 97%
• CS-0266519
• DTXSID00554533
• SY008301
• MFCD16495890
• DB-060921
• AKOS009164471
• EN300-1857274
• SCHEMBL1715325
• 116753-55-0

• MDL： MFCD16495890
• Inchi： 1S/C10H12N2O/c11-6-1-7-13-10-4-2-9(8-12)3-5-10/h2-5H,1,6-7,11H2
• InChI Key： GGQULJYGPHOTSA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CCCN

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.04000
• LogP: 1.98618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-Aminopropoxy)benzonitrile

Recent Advances in the Study of 4-(3-Aminopropoxy)benzonitrile (CAS: 116753-55-0)

The compound 4-(3-Aminopropoxy)benzonitrile (CAS: 116753-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(3-Aminopropoxy)benzonitrile as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring an aminopropoxy linker and a benzonitrile moiety, makes it a valuable scaffold for designing novel inhibitors targeting specific enzymes or receptors. For instance, researchers have utilized this compound to develop potent inhibitors of protein kinases, which play a critical role in cancer cell proliferation and survival.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 4-(3-Aminopropoxy)benzonitrile in selectively inhibiting the activity of tyrosine kinases, a class of enzymes implicated in various cancers. The study employed a combination of molecular docking simulations and in vitro assays to validate the binding affinity and inhibitory potency of these derivatives. The results indicated that modifications to the aminopropoxy side chain could significantly enhance selectivity and reduce off-target effects.

Another area of interest is the application of 4-(3-Aminopropoxy)benzonitrile in the development of small-molecule probes for studying cellular signaling pathways. A recent preprint on bioRxiv detailed the use of this compound as a fluorescent probe to visualize the dynamics of G-protein-coupled receptors (GPCRs) in live cells. The probe exhibited high specificity and minimal cytotoxicity, making it a promising tool for real-time imaging and drug screening.

Beyond its role in drug discovery, 4-(3-Aminopropoxy)benzonitrile has also been explored for its potential in materials science. A 2022 study in ACS Applied Materials & Interfaces reported the incorporation of this compound into polymer matrices to create stimuli-responsive materials. These materials exhibited tunable mechanical properties and responsiveness to pH changes, suggesting applications in controlled drug delivery systems.

In conclusion, 4-(3-Aminopropoxy)benzonitrile (CAS: 116753-55-0) continues to be a compound of significant interest in multiple research domains. Its versatility as a synthetic intermediate, coupled with its biological and material applications, underscores its importance in advancing both fundamental and applied research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic and technological innovations.